![molecular formula C7H13NO4 B047279 2-[(Methoxycarbonyl)amino]-3-methylbutanoic acid CAS No. 111398-44-8](/img/structure/B47279.png)
2-[(Methoxycarbonyl)amino]-3-methylbutanoic acid
Overview
Description
2-[(Methoxycarbonyl)amino]-3-methylbutanoic acid, also known as 2-MAMB, is an organic acid with a wide range of applications in the scientific research field. It is a carboxylic acid with a molecular formula of C6H11NO4 and a molecular weight of 169.16 g/mol. 2-MAMB has a melting point of 133-135°C and a boiling point of 283-286°C. 2-MAMB is a colorless to light yellow crystalline solid with a pKa of 2.1 and a solubility of 0.2 g/mL in water.
Scientific Research Applications
Biosynthetic Reactions
Research on Erysimum species has demonstrated the incorporation of DL-2-aminohexanedioic acid, DL-2-amino-5-methoxycarbonyl-pentanoic acid, and DL-methionine into 3-methoxycarbonylpropylglucosinolate. The study supports a biosynthetic sequence where 2-aminohexanedioic acid is methylated by methionine, leading to the formation of 2-amino-5-methoxycarbonyl-pentanoic acid, which is then converted into the glucosinolate. This compound has been tentatively identified as a natural product in the plant (Chisholm, 1973).
Synthesis of Unique Amino Acids
A study on the total synthesis of Adda, a unique C20 amino acid in cyanobacterial hepatotoxins, involved the synthesis of several compounds including synthetic (2S,3R)-3-amino-4-hydroxy-2-methylbutanoic acid and its subsequent transformations (Namikoshi et al., 1989).
Renin Inhibitors
A study describes a highly stereoselective synthesis of a protected carboxylic acid, which is an intermediate for the preparation of renin inhibitory peptides. These angiotensinogen analogues contain a dipeptide isostere, which acts as a potent inhibitor of human plasma renin (Thaisrivongs et al., 1987).
Component of Toxins
The compound 2-amino-5-(p-methoxyphenyl)pentanoic acid (Amp), a constituent amino acid in AM-toxins, has been synthesized and studied. These amino acids play a significant role in the composition and function of these toxins (Shimohigashi et al., 1976).
Chemical Constituents in Plants
Investigation into the constituents of whole herbs of Aster indicus L. led to the isolation of various compounds including 4-hydroxy-3-[1-(methoxycarbonyl)vinyloxy]benzoic acid and related derivatives. These findings contribute to the understanding of the chemical composition of this plant (Lin et al., 2007).
X-Ray Structure Determination
The X-ray structure determination of (2S, 3R)-3-amino-2-hydroxy-4-phenylbutanoic acid, a component of bestatin, an inhibitor of aminopeptidase B and leucine aminopeptidase, was conducted. This study provides insight into the molecular structure of this compound (Nakamura et al., 1976).
Quantification of Toxins
A study on the rapid quantification of total microcystins in cyanobacterial samples by periodate-permanganate oxidation and reversed-phase liquid chromatography involved the analysis of 2-methyl-3-methoxy-4-phenylbutanoic acid (MMPB), a product of MCs oxidation (Wu et al., 2009).
Safety and Hazards
properties
IUPAC Name |
2-(methoxycarbonylamino)-3-methylbutanoic acid | |
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InChI |
InChI=1S/C7H13NO4/c1-4(2)5(6(9)10)8-7(11)12-3/h4-5H,1-3H3,(H,8,11)(H,9,10) | |
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InChI Key |
CEFVHPDFGLDQKU-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)C(C(=O)O)NC(=O)OC | |
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Molecular Formula |
C7H13NO4 | |
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Molecular Weight |
175.18 g/mol | |
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CAS RN |
74761-42-5 | |
Record name | N-(methoxycarbonyl)-L-valine | |
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